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Compound of Interest
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Cat. No.: B1193153 Get Quote

Abstract: Stearyl palmitate, a saturated wax ester formed from the esterification of stearyl

alcohol and palmitic acid, is a highly versatile and functional ingredient with significant

applications across the pharmaceutical, cosmetic, and industrial sectors. Its unique

physicochemical properties, including a melting point near physiological temperatures, high

hydrophobicity, and solid-state texture, make it an invaluable component for structuring,

stabilization, and delivery. This technical guide provides an in-depth analysis of stearyl
palmitate's core functions, supported by quantitative data, detailed experimental protocols for

its synthesis and characterization, and visualizations of its chemical structure and application

mechanisms. The content is tailored for researchers, scientists, and drug development

professionals seeking a comprehensive understanding of this wax ester's utility in advanced

formulations.

Introduction to Stearyl Palmitate
Stearyl palmitate (CAS No. 2598-99-4) is the ester resulting from the formal condensation of

the carboxyl group of palmitic acid (hexadecanoic acid) with the hydroxyl group of stearyl

alcohol (1-octadecanol).[1] As a member of the wax ester class, it is characterized by a long

aliphatic chain structure, rendering it a waxy, crystalline solid at ambient temperatures.[1][2] Its

chemical formula is C₃₄H₆₈O₂, with a molecular weight of approximately 508.90 g/mol .[3] This

structure imparts properties such as water insolubility, oil solubility, and the ability to form

stable, occlusive films, making it a functional excipient in a wide range of applications.
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Caption: Chemical formation of Stearyl Palmitate via esterification.

Physicochemical Properties
The functional performance of stearyl palmitate is directly correlated to its physicochemical

characteristics. These properties are summarized in the table below, providing key quantitative

data for formulation development and material characterization.
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Property Value Reference(s)

Molecular Formula C₃₄H₆₈O₂

Molecular Weight 508.90 g/mol

Appearance
White to off-white/yellowish

crystals, flakes, or pellets

Melting Point 53.5 - 59.0 °C

HLB Value 10

Solubility
Insoluble in water; Soluble in

oils, ether, chloroform

Flash Point >165 °C (>330 °F)

Specific Gravity ~0.935 @ 25 °C

Log P (octanol/water) 15.60 (estimated)

Core Functions and Applications
Stearyl palmitate's utility stems from its multifunctional nature as a wax ester, primarily in

providing structure, stability, and desirable sensory attributes to formulations.

Pharmaceutical Applications
In drug development, stearyl palmitate serves as a critical excipient for solid and semi-solid

dosage forms.

Tablet Lubricant: It functions as a lubricant in tablet manufacturing, reducing friction between

the tablet surface and the die wall during ejection.

Controlled Release Matrix: Its waxy, non-polar nature makes it an effective matrix-forming

agent for creating sustained-release oral dosage forms. The drug is dispersed within the wax

matrix, and its release is governed by diffusion and matrix erosion.

Topical and Transdermal Delivery: As an emollient and occlusive agent, it enhances skin

hydration by forming a barrier that reduces transepidermal water loss (TEWL). This can
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improve the penetration and bioavailability of active pharmaceutical ingredients (APIs).

Cosmetic and Personal Care Applications
Stearyl palmitate is widely used in cosmetics for its texturizing and conditioning properties.

Emulsion Stabilizer & Thickener: It increases the viscosity of the oil phase in emulsions

(creams, lotions), enhancing stability and preventing phase separation.

Emollient & Skin Conditioner: It imparts a soft, smooth, and non-greasy feel to the skin. It

forms a lightweight lipid barrier that improves skin suppleness.

Structuring Agent: In anhydrous products like lipsticks and deodorant sticks, it provides

hardness, structure, and improves payoff characteristics.

Opacifying Agent: It reduces the translucency of formulations, often contributing to a whiter

appearance in creams and lotions.

Hair Conditioning: It conditions the hair, leaving it soft and easy to comb.
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Caption: Role of Stearyl Palmitate in stabilizing an oil-in-water emulsion.

Experimental Protocols
Synthesis: Direct Esterification
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Direct esterification is a common industrial method for producing stearyl palmitate. The

following protocol describes a lab-scale synthesis using an acid catalyst.

Materials:

Palmitic Acid (1.0 mol equivalent)

Stearyl Alcohol (1.1 mol equivalent, slight excess to drive reaction)

p-Toluenesulfonic acid (catalyst, ~0.5% w/w of total reactants)

Toluene (for azeotropic removal of water)

Nitrogen gas supply

5% Sodium Bicarbonate solution

Anhydrous Magnesium Sulfate

Reaction flask with Dean-Stark trap, condenser, and magnetic stirrer

Procedure:

Charge the reaction flask with palmitic acid, stearyl alcohol, p-toluenesulfonic acid, and

toluene.

Begin stirring and purge the system with nitrogen for 15 minutes to create an inert

atmosphere.

Heat the mixture to reflux (approx. 110-120 °C). Water produced during the esterification will

be collected in the Dean-Stark trap.

Monitor the reaction by observing the amount of water collected. The reaction is considered

complete when water evolution ceases (typically 5-10 hours).

Cool the reaction mixture to room temperature.
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Wash the organic mixture with 5% sodium bicarbonate solution to neutralize the acid

catalyst, followed by washes with deionized water until the aqueous layer is neutral.

Dry the organic layer over anhydrous magnesium sulfate and filter.

Remove the toluene solvent under reduced pressure using a rotary evaporator. The

remaining solid is crude stearyl palmitate.

Recrystallize the crude product from a suitable solvent (e.g., ethanol/acetone mixture) to

achieve high purity.
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Caption: Experimental workflow for the synthesis of Stearyl Palmitate.
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Characterization: Purity and Identity Confirmation
Protocol 4.2.1: Purity Analysis by Gas Chromatography (GC)

Instrumentation: Gas chromatograph with a Flame Ionization Detector (FID).

Column: A non-polar capillary column (e.g., DB-5 or equivalent).

Carrier Gas: Helium or Hydrogen.

Temperature Program:

Initial Temperature: 150 °C, hold for 1 minute.

Ramp: 10 °C/min to 320 °C.

Final Hold: Hold at 320 °C for 10 minutes.

Injector and Detector Temperature: 300 °C and 330 °C, respectively.

Sample Preparation: Dissolve a known amount of stearyl palmitate in a suitable solvent like

chloroform or hexane.

Analysis: Inject the sample and integrate the peak areas. Purity is calculated as the area of

the stearyl palmitate peak divided by the total area of all peaks, expressed as a

percentage. A purity of ≥98% is typical for analytical standards.

Protocol 4.2.2: Thermal Analysis by Differential Scanning Calorimetry (DSC)

Instrumentation: Differential Scanning Calorimeter.

Sample Preparation: Accurately weigh 5-10 mg of stearyl palmitate into an aluminum DSC

pan and seal.

Method:

Equilibrate at 25 °C.

Heat from 25 °C to 80 °C at a rate of 10 °C/min under a nitrogen atmosphere.
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Analysis: The melting point is determined from the onset temperature or the peak maximum

of the endothermic transition observed in the thermogram. The melting range is typically

observed between 53-59 °C.

Safety and Toxicology
Stearyl palmitate has been thoroughly evaluated and is considered safe for its intended use in

cosmetic and pharmaceutical products.

Regulatory Assessment: The Cosmetic Ingredient Review (CIR) Expert Panel has assessed

the safety of stearyl palmitate and concluded that it is safe for use in cosmetic ingredients

when formulated to be non-irritating.

Skin Compatibility: Clinical studies show no evidence of skin irritation, sensitization, or

comedogenicity.

Acute Toxicity: The substance exhibits a very low order of acute toxicity, as summarized in

the table below.

Toxicity Endpoint Value Reference(s)

Acute Oral (LD₅₀) > 5,000 mg/kg (rat)

Acute Dermal (LD₅₀) > 2,000 mg/kg (rat)

Handling Precautions: While generally non-hazardous, contact with molten wax can cause

thermal burns. Standard personal protective equipment (PPE) should be worn when

handling the molten material.

Conclusion
Stearyl palmitate is a high-performance wax ester with a well-characterized safety profile and

a broad range of functionalities. Its utility as a thickener, stabilizer, emollient, and structuring

agent makes it a cornerstone ingredient in the formulation of sophisticated cosmetic and

pharmaceutical products. The data and protocols provided in this guide offer a technical

foundation for scientists and developers to effectively harness the properties of stearyl
palmitate in creating stable, efficacious, and aesthetically pleasing products.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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